3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol
• IUPAC Name: 3-chloro-N-[[3-(morpholine-4-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H18ClN3O3S/c20-15-5-1-3-13(11-15)17(24)22-19(27)21-16-6-2-4-14(12-16)18(25)23-7-9-26-10-8-23/h1-6,11-12H,7-10H2,(H2,21,22,24,27)
• InChI Key: OWOMEENFVKSNII-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=S)NC(=O)C3=CC(=CC=C3)Cl

Description

3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula C20H22ClN3O3S and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes involved in cancer cell proliferation and survival. It has also been reported to induce DNA damage and activate the p53 pathway, leading to apoptosis of cancer cells.
Biochemical and Physiological Effects:
3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been shown to have several biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). It has also been shown to induce oxidative stress and DNA damage in cancer cells. In addition, this compound has been reported to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments is its potential as a potent anticancer agent. It has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide. One direction is to further explore its potential as an anticancer agent and investigate its mechanism of action. Another direction is to develop more efficient synthesis methods to improve the yield and purity of the compound. Additionally, research can focus on developing new derivatives of this compound with improved solubility and bioavailability for in vivo studies.

Synthesis Methods

The synthesis of 3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been reported in various research studies. The most common method involves the reaction of 3-chlorobenzoyl chloride with morpholine-4-carbonyl isothiocyanate in the presence of a base such as triethylamine. The resulting product is then treated with N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) to obtain the final compound.

Scientific Research Applications

3-chloro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential applications in various fields such as cancer research, drug discovery, and medicinal chemistry. In cancer research, this compound has shown promising results as a potential anticancer agent. It has been reported to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines.